Cas no 1643776-08-2 (Hyaluromycin)

• Product name: Hyaluromycin
• CAS No: 1643776-08-2
• MF: C₃₀H₂₁NO₁₃
• MW: 603.486649274826
• CID: 6644278
• PubChem ID: 139583572

Hyaluromycin Chemical and Physical Properties

Names and Identifiers

• Hyaluromycin
• CHEBI:199010
• (2S)-4',9',10-trihydroxy-N-(2-hydroxy-5-oxocyclopenten-1-yl)-7'-methoxy-5',8',9-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[][1]benzouran]-7-carboxamide
• DTXSID201043899
• 1643776-08-2

• Inchi： 1S/C30H21NO13/c1-41-16-8-15(34)19-20(23(16)36)25(38)27-12(22(19)35)9-30(44-27)5-4-10-6-11-7-17(28(39)31-21-13(32)2-3-14(21)33)42-29(40)18(11)24(37)26(10)43-30/h6-8,32,34,36-37H,2-5,9H2,1H3,(H,31,39)/t30-/m0/s1
• InChI Key： LBCHZWBDBFDLQH-PMERELPUSA-N
• SMILES： O1C2C(C3C(=C(C=C(C=3C(C=2C[C@@]21CCC1C=C3C=C(C(NC4C(CCC=4O)=O)=O)OC(C3=C(C=1O2)O)=O)=O)O)OC)O)=O

Computed Properties

• Exact Mass: 603.10128972g/mol
• Monoisotopic Mass: 603.10128972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 215Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranochromenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Pyranochromenes